Cas no 2137882-85-8 (Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate)

• Product Name: Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate
• CAS No: 2137882-85-8
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• CID: 6470148
• PubChem ID: 165456233
• Update Time: 2025-06-08

Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2137882-85-8
• EN300-703710
• methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate
• Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate

• Inchi： 1S/C13H12ClNO4/c1-17-7-4-10-8(11(5-7)18-2)6-9(12(14)15-10)13(16)19-3/h4-6H,1-3H3
• InChI Key： RDZLNWBEQXMYOH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C(=CC(=CC2=N1)OC)OC

Computed Properties

• Exact Mass: 281.0454856g/mol
• Monoisotopic Mass: 281.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Additional information on Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate

Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate (CAS No. 2137882-85-8): An Overview

Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate (CAS No. 2137882-85-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas due to its biological activities and chemical properties.

The molecular formula of Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate is C₁₄H₁₃ClN₂O₄, and its molecular weight is approximately 304.71 g/mol. The compound features a quinoline core with a methyl ester group, a chlorine atom, and two methoxy substituents. These functional groups contribute to its unique chemical and biological properties, making it an interesting subject for both academic and industrial research.

In recent years, Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate has been the focus of several studies aimed at elucidating its potential therapeutic applications. One notable area of research is its activity as an antimicrobial agent. Studies have shown that this compound exhibits significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria. This property makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

Beyond its antimicrobial properties, Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and low toxicity in preclinical models, which are essential characteristics for a drug candidate to progress to clinical trials.

In addition to its direct therapeutic applications, Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate serves as an important intermediate in the synthesis of other biologically active compounds. Its versatile chemical structure allows for the introduction of various functional groups through synthetic modifications, thereby expanding its potential applications in drug discovery and development.

The synthesis of Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate typically involves multi-step reactions starting from readily available starting materials. Key steps include the formation of the quinoline core through condensation reactions and subsequent functional group modifications to introduce the methyl ester group, chlorine atom, and methoxy substituents. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

The safety profile of Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate is another critical aspect that has been extensively evaluated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, Methyl 2-chloro-5,7-dimethoxyquinoline-3-carboxylate (CAS No. 2137882-85-8) is a promising compound with diverse potential applications in medicine and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing therapeutic options for various diseases.